Cas no 1696561-64-4 (Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone)

Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone is a heterocyclic ketone compound featuring both piperidine and tetrahydropyran moieties. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The compound's rigid framework and functional group compatibility enable precise modifications, enhancing its utility in medicinal chemistry. Its stability under standard conditions and solubility in common organic solvents facilitate straightforward handling in laboratory settings. Researchers favor this scaffold for its potential in designing ligands or inhibitors targeting central nervous system (CNS) receptors or enzymes, owing to its balanced lipophilicity and stereochemical properties.

Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone structure

1696561-64-4 structure

Product Name:Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone

CAS No:1696561-64-4

MF:C₁₁H₁₉NO₂

MW:197.27406334877

CID:5191069

Update Time:2025-05-19

Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone Chemical and Physical Properties

Names and Identifiers

- Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone
- PIPERIDIN-2-YL(TETRAHYDRO-2H-PYRAN-3-YL)METHANONE
- Methanone, 2-piperidinyl(tetrahydro-2H-pyran-3-yl)-
- Inchi： 1S/C11H19NO2/c13-11(9-4-3-7-14-8-9)10-5-1-2-6-12-10/h9-10,12H,1-8H2
- InChI Key： JKQTUNSRTSWKEB-UHFFFAOYSA-N
- SMILES： C(C1CCCCN1)(C1CCCOC1)=O

Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM507781-1g	Piperidin-2-yl(tetrahydro-2H-pyran-3-yl)methanone	1696561-64-4	97%	1g	$735	2023-03-07

Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone Related Literature

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4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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Additional information on Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone

Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone: A Comprehensive Overview

Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone, also known by its CAS number 1696561-64-4, is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine and tetrahydropyran, two widely studied heterocyclic structures. The methanone group further enhances its reactivity and functional versatility, making it a valuable molecule in various synthetic and medicinal applications.

Recent studies have highlighted the potential of Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone as a building block in drug discovery. Its unique structure allows for the formation of bioactive compounds with diverse pharmacological properties. Researchers have explored its role in the development of antiviral agents, where its ability to inhibit viral replication mechanisms has shown promising results. Additionally, the compound has been investigated for its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to modulate key enzymes involved in these conditions.

The synthesis of Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone involves a series of well-established organic reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling the large-scale production of the compound. Recent advancements in asymmetric synthesis have also allowed for the selective formation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of physical properties, Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most exciting developments involving Piperidin-2-yl-(tetrahydro-pyran-3-yl)-methanone is its application in green chemistry. Researchers have demonstrated that this compound can be synthesized using environmentally friendly methods, such as microwave-assisted synthesis and enzymatic catalysis. These approaches not only reduce the environmental footprint but also enhance the sustainability of chemical manufacturing processes.

Furthermore, Piperidin-2-yl-(tetrahydro-pyran-3 - yl)-methanone has been explored as a precursor for advanced materials. Its ability to form stable polymers and self-assembled structures has opened new avenues in nanotechnology and materials science. Recent studies have shown that derivatives of this compound can be used to create stimuli-responsive materials, which have applications in drug delivery systems and sensors.

In conclusion, Piperidin - 2 - yl - ( tetrahydro - pyran - 3 - yl ) - methanone is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in future research and development efforts. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.